Cas no 3354-58-3 (2-methyl-6-(prop-2-en-1-yl)phenol)
3354-58-3 structure
2-methyl-6-(prop-2-en-1-yl)phenol Properties
Names and Identifiers
-
- Phenol,2-methyl-6-(2-propen-1-yl)-
- 2-Allyl-6-Methylphenol
- 2-methyl-6-prop-2-enylphenol
- 2-allyl-6-methyphenol
- 2-Hydroxy-1-methyl-3-allyl-benzol
- 6-Allyl-2-cresol
- 6-Allyl-o-cresol
- 6-Allyl-o-kresol
- LYL
- o-Cresol,6-allyl
- 2-methyl-6-(prop-2-en-1-yl)phenol
- 6-Allyl-2-methylphenol
- NSC60286
- 2-Methyl-6-(2-propenyl)phenol
- NIOSH/SJ4558500
- F9995-1599
- UNII-BGU079WOI3
- PD007106
- SY251122
- AI3-17108
- EINECS 222-124-6
- NS00029507
- J-019249
- SJ45585000
- 2-allyl-6 -methylphenol
- InChI=1/C10H12O/c1-3-5-9-7-4-6-8(2)10(9)11/h3-4,6-7,11H,1,5H2,2H3
- 3354-58-3
- MFCD00002241
- BS-22838
- BGU079WOI3
- NSC 60286
- 2-methyl-6-allylphenol
- 2-ALLYL-6-METHYL-PHENOL
- WLN: QR B1 F2U1
- o-Cresol, 6-allyl-
- DTXSID50187198
- FT-0610993
- DB03301
- NSC-60286
- 2-Allyl-6-methylphenol, 98%
- Phenol, 2-methyl-6-(2-propenyl)-
- Phenol, 2-allyl-6-methyl-
- 2-methyl-6-prop-2-en-1-ylphenol
- WREVCRYZAWNLRZ-UHFFFAOYSA-
- SCHEMBL722558
- AKOS005352441
- Q27094225
- AC5932
- +Expand
-
- MFCD00002241
- WREVCRYZAWNLRZ-UHFFFAOYSA-N
- InChI=1S/C10H12O/c1-3-5-9-7-4-6-8(2)10(9)11/h3-4,6-7,11H,1,5H2,2H3
- C=CCC1=CC=CC(=C1O)C
Computed Properties
- 148.08900
- 1
- 1
- 2
- 148.088815002g/mol
- 11
- 131
- 0
- 0
- 0
- 0
- 0
- 1
- 3
- 3
- 0
- 20.2Ų
Experimental Properties
- 2.42910
- 20.23000
- n20/D 1.538(lit.)
- 231-233 °C(lit.)
- 0.0±0.5 mmHg at 25°C
- Fahrenheit: 201.2 ° f
Celsius: 94 ° c - Not determined
- Not determined
- 0.992 g/mL at 25 °C(lit.)
2-methyl-6-(prop-2-en-1-yl)phenol Price
2-methyl-6-(prop-2-en-1-yl)phenol Suppliers
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier
(CAS:3354-58-3)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
2-methyl-6-(prop-2-en-1-yl)phenol Related Literature
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1. 929. Chrom-3-en-6-ols. The action of pyridine on alk-2-enyl-benzoquinonesD. McHale,J. Green J. Chem. Soc. 1965 5060
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2. 929. Chrom-3-en-6-ols. The action of pyridine on alk-2-enyl-benzoquinonesD. McHale,J. Green J. Chem. Soc. 1965 5060
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Manolis Fousteris,Carole Chevrin,Jean Le Bras,Jacques Muzart Green Chem. 2006 8 522
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Huan Wang,Baoqing Shentu,Zhixue Weng RSC Adv. 2014 4 18317
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Xu Liu,Zikuan Wang,Xuefeng Fu Dalton Trans. 2016 45 13308
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Bj?rn Gustafsson,Mikael H?kansson,Susan Jagner New J. Chem. 2003 27 459
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Jakob Seitz,Thomas Wirth Org. Biomol. Chem. 2021 19 6892
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Masafumi Hirano,Izirwan Bin Izhab,Naoki Kurata,Kaori Koizumi,Nobuyuki Komine,Sanshiro Komiya via sp3 C–H bond cleavage reaction. Masafumi Hirano Izirwan Bin Izhab Naoki Kurata Kaori Koizumi Nobuyuki Komine Sanshiro Komiya Dalton Trans. 2009 3270
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3354-58-3)2-ALLYL-6-METHYLPHENOL
99.9%
200kg
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